Cas no 300674-08-2 (5-Ethoxy-2-phenyl-1-benzofuran-3-carboxylic Acid)

• Product Name: 5-Ethoxy-2-phenyl-1-benzofuran-3-carboxylic Acid
• CAS No: 300674-08-2
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• MDL: MFCD01847520
• CID: 880350
• Update Time: 2026-04-29

5-Ethoxy-2-phenyl-1-benzofuran-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-2-phenylbenzofuran-3-carboxylic acid
• 5-ethoxy-2-phenyl-1-benzofuran-3-carboxylic acid
• 5-ethoxy-2-phenyl-1-benzofuran-3-carboxylic acid(SALTDATA: FREE)
• HMS1611O18
• 5-Ethoxy-2-phenyl-1-benzofuran-3-carboxylic Acid

• MDL： MFCD01847520
• Inchi： InChI=1S/C17H14O4/c1-2-20-12-8-9-14-13(10-12)15(17(18)19)16(21-14)11-6-4-3-5-7-11/h3-10H,2H2,1H3,(H,18,19)
• InChI Key： KVFWYSGPOFMEIA-UHFFFAOYSA-N
• SMILES： CCOC1=CC2=C(C=C1)OC(=C2C(=O)O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 282.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 59.67000
• LogP: 4.19670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on 5-Ethoxy-2-phenyl-1-benzofuran-3-carboxylic Acid

5-Ethoxy-2-phenyl-1-benzofuran-3-carboxylic Acid: A Comprehensive Overview

The compound 5-Ethoxy-2-phenyl-1-benzofuran-3-carboxylic Acid, with the CAS number 300674-08-2, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a fused benzene and furan ring system. The presence of the ethoxy and phenyl substituents in its structure contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The carboxylic acid group in this compound plays a crucial role in its ability to form hydrogen bonds, which is essential for its interaction with biological targets. Additionally, the ethoxy group enhances the compound's solubility in organic solvents, making it more amenable for use in various chemical reactions.

The synthesis of 5-Ethoxy-2-phenyl-1-benzofuran-3-carboxylic Acid involves a multi-step process that typically includes Friedel-Crafts alkylation, followed by oxidation and esterification reactions. Researchers have optimized these steps to achieve higher yields and better purity levels, ensuring that the compound can be produced on a larger scale for experimental purposes.

In terms of applications, this compound has shown promise as a precursor for more complex molecules with potential therapeutic benefits. For instance, it has been used as an intermediate in the synthesis of novel kinase inhibitors, which are critical in targeting specific enzymes involved in disease progression. Furthermore, its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes), where it could serve as a charge transport material.

The latest research into 5-Ethoxy-2-phenyl-1-benzofuran-3-carboxylic Acid has focused on its biological activity. In vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on certain protein kinases, which are key players in various pathological conditions, including cancer and inflammatory diseases. These findings suggest that further exploration into its pharmacokinetic properties could pave the way for its development as a lead compound in drug discovery programs.

In conclusion, 5-Ethoxy-2-phenyl-1-benzofuran-3-carboxylic Acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.